B-Nonylglucoside

Catalog No.
S1973062
CAS No.
69984-73-2
M.F
C15H30O6
M. Wt
306.39 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
B-Nonylglucoside

CAS Number

69984-73-2

Product Name

B-Nonylglucoside

IUPAC Name

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-nonoxyoxane-3,4,5-triol

Molecular Formula

C15H30O6

Molecular Weight

306.39 g/mol

InChI

InChI=1S/C15H30O6/c1-2-3-4-5-6-7-8-9-20-15-14(19)13(18)12(17)11(10-16)21-15/h11-19H,2-10H2,1H3/t11-,12-,13+,14-,15-/m1/s1

InChI Key

QFAPUKLCALRPLH-UXXRCYHCSA-N

SMILES

CCCCCCCCCOC1C(C(C(C(O1)CO)O)O)O

Canonical SMILES

CCCCCCCCCOC1C(C(C(C(O1)CO)O)O)O

Isomeric SMILES

CCCCCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O

Protein Solubilization and Purification

One of the primary applications of BNG is solubilizing and purifying membrane proteins. These proteins are embedded within the cell membrane, making them difficult to study directly. BNG's gentle detergent properties allow it to extract these proteins from the membrane while maintaining their structure and function. This is crucial for further analysis, such as crystallization for X-ray diffraction or functional assays [].

Here's why BNG is particularly suited for this task:

  • Mild Detergent: Compared to harsher detergents, BNG disrupts the membrane less severely, minimizing protein denaturation [].
  • Amphiphilic Nature: BNG has a hydrophilic (water-loving) sugar head group and a hydrophobic (water-hating) nonyl tail. This allows it to interact with both the aqueous environment and the hydrophobic regions of the membrane protein, facilitating its extraction [].

XLogP3

1.9

GHS Hazard Statements

Aggregated GHS information provided by 40 companies from 2 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

69984-73-2

Wikipedia

B-nonylglucoside

General Manufacturing Information

Formaldehyde, polymer with 1,3-benzenedimethanamine, 4-(1,1-dimethylethyl)phenol, nonylphenol and C,C,C-trimethyl-1,6-hexanediamine: ACTIVE
FRI - indicates a polymeric substance containing no free-radical initiator in its Inventory name but is considered to cover the designated polymer made with any free-radical initiator regardless of the amount used.

Dates

Modify: 2023-08-16

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